Cas no 2172024-26-7 (ethyl 4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylate)

• Product Name: ethyl 4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylate
• CAS No: 2172024-26-7
• MF: C₁₄H₁₈ClNO₂
• MW: 267.751223087311
• CID: 6235053
• PubChem ID: 165807727
• Update Time: 2025-10-29

ethyl 4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylate
• EN300-1454046
• 2172024-26-7

• Inchi： 1S/C14H18ClNO2/c1-3-18-14(17)12-8-16-7-11(12)10-4-5-13(15)9(2)6-10/h4-6,11-12,16H,3,7-8H2,1-2H3
• InChI Key： FAQSUCJRAMERKP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)C1CNCC1C(=O)OCC

Computed Properties

• Exact Mass: 267.1026065g/mol
• Monoisotopic Mass: 267.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl 4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylate

Research Brief on Ethyl 4-(4-Chloro-3-Methylphenyl)Pyrrolidine-3-Carboxylate (CAS: 2172024-26-7): Recent Advances and Applications

Ethyl 4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylate (CAS: 2172024-26-7) is a synthetic pyrrolidine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential as a versatile intermediate in drug discovery. Recent studies have explored its role in the synthesis of novel bioactive compounds targeting various diseases, including central nervous system (CNS) disorders, inflammatory conditions, and infectious diseases. This research brief aims to summarize the latest findings on this compound, focusing on its chemical properties, synthetic pathways, and therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of ethyl 4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylate as a key intermediate in the synthesis of sigma-1 receptor ligands. The study highlighted its structural flexibility, which allows for modifications to enhance binding affinity and selectivity. The compound's pyrrolidine core and ester functionality were found to be critical for interactions with the sigma-1 receptor, a target implicated in neuropathic pain and neurodegenerative diseases. These findings suggest potential applications in developing new analgesics and neuroprotective agents.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial properties of derivatives synthesized from ethyl 4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylate. The study identified several analogs with potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The presence of the 4-chloro-3-methylphenyl moiety was found to enhance membrane permeability, contributing to the compounds' efficacy. These results underscore the potential of this scaffold in addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, advancements in the scalable production of ethyl 4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylate have been reported. A 2024 paper in Organic Process Research & Development detailed an optimized catalytic asymmetric synthesis route, achieving high enantiomeric purity (>99% ee) and yield (85%). This progress addresses previous challenges in stereocontrol and cost-effectiveness, paving the way for broader industrial adoption. The study also emphasized the compound's compatibility with continuous flow chemistry, which could further streamline its production for pharmaceutical applications.

In conclusion, ethyl 4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylate (2172024-26-7) represents a promising scaffold in medicinal chemistry, with demonstrated applications in CNS drug development, antimicrobial agents, and synthetic methodology. Ongoing research continues to explore its full potential, particularly in structure-activity relationship studies and targeted drug design. Future directions may include investigations into its pharmacokinetic properties and in vivo efficacy, which will be critical for advancing lead compounds toward clinical development.